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Compound of Interest

Compound Name: Apadh

Cat. No.: B1203693

The following table summarizes the key reproducibility and performance metrics for the

NAD(P)H fluorescence assay and its alternatives. The data is compiled from various sources to
provide a comparative overview.
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Mandatory Visualization
Signaling Pathway: Lactate Dehydrogenase and the
NAD+/NADH Cycle

The following diagram illustrates the reversible reaction catalyzed by lactate dehydrogenase
(LDH), a key enzyme in anaerobic glycolysis, which involves the interconversion of NAD+ and

NADH.
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and NAD(P)H to 384-well plate
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(Excitation: ~340 nm, Emission: ~460 nm)

Initiate Reaction by Adding Enzyme

Incubate at Controlled Temperature
(e.g., 25°C for 90 min)
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Data Analysis:
Calculate % Inhibition
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¢ To cite this document: BenchChem. [Data Presentation: Quantitative Comparison of Assay
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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